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Compound of Interest

2-Chloro-5-methylphenylboronic
Compound Name: o
aci

Cat. No.: B068662

Safe Disposal of 2-Chloro-5-methylphenylboronic
Acid

Proper disposal of 2-chloro-5-methylphenylboronic acid is critical for ensuring laboratory
safety and environmental protection. This substance is classified as an irritant, capable of
causing skin, eye, and respiratory irritation. Adherence to regulated disposal protocols is

mandatory to mitigate risks. The primary disposal route is through an approved hazardous
waste disposal facility.[1]

Essential Safety and Handling

Before beginning any disposal procedures, it is imperative to handle 2-chloro-5-
methylphenylboronic acid in a well-ventilated area, preferably within a chemical fume hood,
to prevent the dispersion of dust.[2] Always wear appropriate Personal Protective Equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2]

Hazard Summary Table

The following table summarizes key quantitative and qualitative hazard data for 2-chloro-5-
methylphenylboronic acid.
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Identifier Information Reference
CAS Number 193353-35-4
Signal Word Warning
GHS Hazard Statements H315: Causes skin irritation
H319: Causes serious eye
irritation
H335: May cause respiratory
irritation
P501: Dispose of
GHS Disposal Statement contents/container to an [1]

approved waste disposal plant

Step-by-Step Disposal Protocol

The disposal of 2-chloro-5-methylphenylboronic acid and its containers must be managed
as hazardous waste. It is the responsibility of the waste generator to ensure compliance with all
federal, state, and local regulations.[2]

Waste Segregation and Collection

e Solid Waste: Collect surplus or contaminated 2-chloro-5-methylphenylboronic acid solid
waste in a dedicated container.

» Classification: This chemical should be categorized as halogenated organic waste.[3]

o Container: The waste container must be made of a compatible material, be in good
condition, and have a tightly fitting screw-top cap to prevent leaks or spills.[4][5]

Decontamination of Empty Containers

o Empty containers that once held 2-chloro-5-methylphenylboronic acid must be
decontaminated before disposal.[4]
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Procedure: Triple rinse the empty container with a suitable solvent (e.g., methanol or
acetone).

Rinsate Collection: The solvent rinsate from this process is considered hazardous waste and
must be collected in a separate, properly labeled container for halogenated organic liquid
waste.

Final Disposal: After triple-rinsing, the container can be managed as non-hazardous solid
waste, unless institutional or local policies state otherwise.

Labeling and Storage

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full
chemical name: "2-Chloro-5-methylphenylboronic acid."

Storage: Store the sealed waste container in a designated, well-ventilated satellite
accumulation area. The storage location should have secondary containment to manage
potential leaks.[6] Keep the container away from incompatible materials, such as strong
oxidizing agents.[2]

Final Disposal

Professional Disposal: Arrange for the collection of the hazardous waste through your
institution's Environmental Health & Safety (EHS) department or a certified hazardous waste
disposal contractor.

Regulatory Compliance: Never dispose of this chemical down the drain or in regular trash.[6]
Observe all federal, state, and local regulations throughout the disposal process.[2]

Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Chloro-5-methylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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